Cas no 929504-97-2 (2-bromo-N-2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylbenzamide)

• Product Name: 2-bromo-N-2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylbenzamide
• CAS No: 929504-97-2
• MF: C₂₄H₁₈BrNO₄
• MW: 464.308025836945
• CID: 5989426
• PubChem ID: 16801666
• Update Time: 2025-10-30

2-bromo-N-2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylbenzamide
• 2-bromo-N-[2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-5-yl]benzamide
• AKOS002295283
• 929504-97-2
• 2-bromo-N-(2-(3-methoxybenzoyl)-3-methylbenzofuran-5-yl)benzamide
• F2209-0355
• 2-bromo-N-{2-[(3-methoxyphenyl)carbonyl]-3-methyl-1-benzofuran-5-yl}benzamide

• Inchi： 1S/C24H18BrNO4/c1-14-19-13-16(26-24(28)18-8-3-4-9-20(18)25)10-11-21(19)30-23(14)22(27)15-6-5-7-17(12-15)29-2/h3-13H,1-2H3,(H,26,28)
• InChI Key： ZTHCIHZLANYZOX-UHFFFAOYSA-N
• SMILES： C(NC1C=C2C(=CC=1)OC(C(=O)C1=CC=CC(OC)=C1)=C2C)(=O)C1=CC=CC=C1Br

Computed Properties

• Exact Mass: 463.04192g/mol
• Monoisotopic Mass: 463.04192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-bromo-N-2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylbenzamide

Comprehensive Overview of 2-bromo-N-2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylbenzamide (CAS No. 929504-97-2)

2-bromo-N-2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylbenzamide (CAS No. 929504-97-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique benzofuran and benzamide backbone, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which include a bromo substituent and a methoxybenzoyl group, as these moieties can influence its biological activity and pharmacokinetic properties.

In recent years, the demand for novel small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. 2-bromo-N-2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylbenzamide has been studied for its potential role in modulating specific biological pathways, making it a candidate for further investigation in oncology and inflammation-related research. Its molecular weight and lipophilicity are key factors that researchers consider when evaluating its suitability for drug development.

The synthesis of 2-bromo-N-2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylbenzamide involves multi-step organic reactions, often starting from commercially available benzofuran derivatives. The introduction of the bromo group and the methoxybenzoyl moiety requires precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize the compound and confirm its structural integrity.

One of the most frequently asked questions about 2-bromo-N-2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylbenzamide revolves around its potential biological targets and mechanism of action. While preliminary studies suggest interactions with certain enzymes and receptors, further in vitro and in vivo studies are needed to elucidate its full pharmacological profile. The compound's solubility and stability under physiological conditions are also critical parameters that influence its therapeutic potential.

From an industrial perspective, 2-bromo-N-2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylbenzamide is often sourced from specialized chemical suppliers who provide high-purity batches for research purposes. The compound's CAS No. 929504-97-2 serves as a unique identifier, ensuring accurate tracking and regulatory compliance. Researchers are advised to consult safety data sheets (SDS) and handle the compound with appropriate precautions in laboratory settings.

The growing interest in benzofuran-based compounds has led to increased scrutiny of their structure-activity relationships (SAR). 2-bromo-N-2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylbenzamide exemplifies how subtle modifications to the core structure can yield derivatives with distinct biological properties. This has implications for the design of next-generation therapeutic agents, particularly in areas such as kinase inhibition and signal transduction modulation.

In conclusion, 2-bromo-N-2-(3-methoxybenzoyl)-3-methyl-1-benzofuran-5-ylbenzamide (CAS No. 929504-97-2) represents a promising scaffold for further exploration in drug discovery. Its unique chemical features and potential biological activities make it a valuable tool for researchers aiming to develop innovative treatments for complex diseases. As the scientific community continues to uncover its properties, this compound may play a pivotal role in advancing precision medicine and targeted therapy initiatives.